![molecular formula C18H18FNO B1346522 2-Fluoro-4'-pyrrolidinomethyl benzophenone CAS No. 898776-63-1](/img/structure/B1346522.png)
2-Fluoro-4'-pyrrolidinomethyl benzophenone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-Fluoro-4’-pyrrolidinomethyl benzophenone” is a chemical compound that belongs to the class of benzophenone derivatives. It is commonly known as 4’-Methoxy-alpha-pyrrolidinopropiophenone (MOPPP). The compound has a CAS Number of 898774-55-5 and a linear formula of C18H18FNO .
Molecular Structure Analysis
The molecular structure of “2-Fluoro-4’-pyrrolidinomethyl benzophenone” is represented by the linear formula C18H18FNO . The compound has a molecular weight of 283.35 .Scientific Research Applications
Synthesis and Antiproliferative Activity
- Synthesis and Antiproliferative Activity of Benzophenone Tagged Pyridine Analogues : Benzophenones with a pyridine nucleus, including fluoro-substituted compounds, have shown significant antiproliferative activity against Dalton's lymphoma ascites cells. This activity is linked to the activation of caspase-activated DNase, leading to DNA fragmentation and apoptosis in tumor cells (Al‐Ghorbani et al., 2016).
Chemical Synthesis Techniques
- Convenient Palladium-Catalyzed Preparation of Primary Anilines : A novel fluoroalkyl benzophenone imine reagent has been developed for the palladium-catalyzed Buchwald-Hartwig amination of aryl halides. This approach offers a convenient method for producing primary anilines (Cioffi et al., 2004).
Polymer Science
- Synthesis and Properties of New Sulfonated Poly(p-phenylene) Derivatives for Proton Exchange Membranes : High molecular weight poly(2,5-benzophenone) derivatives have been synthesized for potential use in proton exchange membranes. These polymers demonstrate high thermal stability and significant proton conductivity (Ghassemi & Mcgrath, 2004).
Organometallic Chemistry
- Ortho-CH Activation of Aromatic Ketones by a Trihydride-Stannyl-Osmium(IV) Complex : Research involving partially fluorinated aromatic ketones like 2-fluorobenzophenone imine shows significant findings in the field of organometallic chemistry (Esteruelas et al., 2003).
Properties
IUPAC Name |
(2-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FNO/c19-17-6-2-1-5-16(17)18(21)15-9-7-14(8-10-15)13-20-11-3-4-12-20/h1-2,5-10H,3-4,11-13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVBRWQXILHFKBR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC2=CC=C(C=C2)C(=O)C3=CC=CC=C3F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90642756 |
Source
|
Record name | (2-Fluorophenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90642756 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898776-63-1 |
Source
|
Record name | (2-Fluorophenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90642756 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.